Cas no 1807147-28-9 (3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride)

3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride is a highly reactive and versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals and pharmaceuticals. Its key structural features—a difluoromethyl group, an iodine substituent, and a nitropyridine core—make it valuable for introducing fluorinated and halogenated motifs into target molecules. The carbonyl chloride functionality enhances its reactivity, facilitating efficient acylation and further derivatization. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic systems. Its stability under controlled conditions ensures reliable handling in synthetic applications. Suitable for research and industrial use, it offers a precise route to complex fluorinated and iodinated derivatives.
3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride structure
1807147-28-9 structure
Product Name:3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride
CAS No:1807147-28-9
MF:C7H2ClF2IN2O3
MW:362.456659793854
CID:4894456
Update Time:2025-06-07

3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride
    • Inchi: 1S/C7H2ClF2IN2O3/c8-5(14)3-2(11)1-12-7(13(15)16)4(3)6(9)10/h1,6H
    • InChI Key: LRGAFQPCBSBMIB-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(C(F)F)=C1C(=O)Cl)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 302
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.8

3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029021487-250mg
3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride
1807147-28-9 95%
250mg
$940.80 2022-03-31
Alichem
A029021487-500mg
3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride
1807147-28-9 95%
500mg
$1,617.60 2022-03-31
Alichem
A029021487-1g
3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride
1807147-28-9 95%
1g
$2,895.00 2022-03-31

Additional information on 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride

3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride (CAS No. 1807147-28-9): A Comprehensive Overview

3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride (CAS No. 1807147-28-9) is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Structure and Properties

3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride is a pyridine derivative with a difluoromethyl group, an iodine atom, a nitro group, and a chlorocarbonyl group. The presence of these functional groups imparts unique chemical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for pharmaceutical applications. The iodine atom provides a handle for further functionalization through various chemical transformations, such as Suzuki-Miyaura coupling reactions. The nitro group can be reduced to an amino group, which can be further modified to introduce additional functionalities. The chlorocarbonyl group is highly reactive and can readily undergo nucleophilic acyl substitution reactions, making it useful in the synthesis of amides and esters.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride typically involves several steps. One common approach starts with the preparation of 3-difluoromethylpyridine, which can be synthesized from commercially available starting materials through a series of reactions including fluorination and cyclization. The resulting pyridine derivative is then iodinated at the 5-position using an appropriate iodinating agent such as N-iodosuccinimide (NIS). The next step involves nitration at the 2-position using a nitrating agent like nitric acid or mixed acid (a combination of sulfuric acid and nitric acid). Finally, the carboxylic acid intermediate is converted to the corresponding acyl chloride by treatment with thionyl chloride or oxalyl chloride.

Applications in Medicinal Chemistry

3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride has shown promise in various medicinal chemistry applications due to its versatile reactivity and structural features. One notable area of research is its use as a building block for the synthesis of novel antiviral agents. Recent studies have demonstrated that compounds derived from this scaffold exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses. The difluoromethyl group has been shown to enhance the antiviral potency by improving the lipophilicity and cell permeability of the molecules.

In addition to antiviral applications, 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride has also been explored for its potential as an anticancer agent. Research has shown that derivatives of this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The iodine atom in the structure allows for radiolabeling with radioisotopes such as iodine-125 or iodine-131, which can be used for diagnostic imaging or targeted radiotherapy.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride. A study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives based on this scaffold. The researchers found that certain derivatives exhibited high selectivity and potency against specific cancer cell lines, with minimal cytotoxicity towards normal cells. These findings highlight the potential of this compound as a lead structure for further drug development.

Another notable study focused on the use of 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride in the development of novel antibiotics. The researchers synthesized a library of compounds derived from this scaffold and screened them against a panel of bacterial strains, including multidrug-resistant strains. Several compounds showed promising antibacterial activity, suggesting that this scaffold could serve as a valuable starting point for the discovery of new antibiotics.

Safety Considerations

While 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride offers numerous opportunities in medicinal chemistry, it is important to handle this compound with care due to its reactivity and potential hazards. Appropriate personal protective equipment (PPE) should be worn when handling this compound, and all reactions should be performed under well-controlled conditions to minimize exposure risks. Additionally, proper disposal methods should be followed to ensure environmental safety.

Conclusion

In conclusion, 3-(Difluoromethyl)-5-iodo-2-nitropyridine-4-carbonyl chloride (CAS No. 1807147-28-9) is a highly versatile compound with significant potential in various areas of medicinal chemistry. Its unique structural features make it an attractive building block for the synthesis of novel drugs with diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. As our understanding of this compound deepens, it is likely to play an increasingly important role in drug discovery and development efforts.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent